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An In-Depth Technical Guide to 4,5-Dimethoxy-2-methylaniline (CAS: 41864-45-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of 4,5-Dimethoxy-2-
methylaniline (CAS No. 41864-45-3), a substituted aniline derivative with significant potential
as a building block in synthetic chemistry. Its unique substitution pattern, featuring electron-
donating methoxy groups and a methyl group, makes it a valuable precursor for the
development of complex molecules. This guide details its physicochemical properties, outlines
a representative synthetic protocol and methods for spectroscopic characterization, discusses
its applications in pharmaceutical and materials science research, and provides essential
safety and handling information. The content is structured to provide not just data, but also the
scientific rationale behind experimental procedures, empowering researchers to effectively
utilize this versatile compound.

Core Chemical Identity and Properties
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4,5-Dimethoxy-2-methylaniline, also known as 2-Methyl-4,5-dimethoxyaniline, is an aromatic
amine whose utility is defined by the interplay of its functional groups.[1] The amino group
serves as a primary nucleophile and a handle for a vast array of chemical transformations,
while the methoxy and methyl groups modulate the electronic properties and steric
environment of the benzene ring.

Molecular Structure

The arrangement of substituents on the aniline core is critical to its reactivity and the geometry
of its derivatives.

Caption: 2D Structure of 4,5-Dimethoxy-2-methylaniline.

Physicochemical Data

A summary of key physical and chemical properties is essential for experimental design,
including solvent selection, reaction temperature, and purification methods.
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Property Value Source(s)
CAS Number 41864-45-3 [1]
Molecular Formula CoH13NO:2 [2][3]
Molecular Weight 167.21 g/mol [4]
Appearance Yellow to brown solid [5]
Melting Point 108-110 °C [6]
Boiling Point 283.7 £ 35.0 °C (Predicted) [5]
Density 1.071 + 0.06 g/cm3 (Predicted) [4115]
pKa 4.63 £ 0.10 (Predicted) [5]
Solubility Slightly soluble in water (4.3 1
g/L at 25 °C, Calculated)

SMILES CC1=CC(=C(C=C1N)OC)OC [31[7]
InChiKey BLAYBVPASDNLJM- 3]

UHFFFAOYSA-N

Synthesis and Characterization

While 4,5-Dimethoxy-2-methylaniline is commercially available, understanding its synthesis is
crucial for researchers interested in creating novel analogs or isotopically labeled versions. A
common and effective method for preparing anilines is the catalytic reduction of the
corresponding nitroaromatic compound.

Proposed Synthetic Workflow

The synthesis can be logically broken down into two primary stages: nitration of the
commercially available 1,2-dimethoxy-4-methylbenzene, followed by the selective reduction of
the nitro group.
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Gtart: 1,2-Dimethoxy-4-methy|benzene)

l

Step 1: Nitration
Reagents: HNOs, H2SOa
Conditions: Cold (e.g., 0-10 °C)

l

Intermediate:
1,2-Dimethoxy-4-methyl-5-nitrobenzene

l

Step 2: Catalytic Reduction
Reagents: Hz, Pd/C or SnCI2/HCI
Solvent: Ethanol or Ethyl Acetate

l

Step 3: Work-up & Purification
- Filtration of catalyst
- Basic work-up (e.g., NaHCO:s)
- Extraction with organic solvent
- Crystallization or Chromatography

Final Product:
4,5-Dimethoxy-2-methylaniline

Step 4: Characterization
Techniques: NMR, IR, MS, MP

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 4,5-Dimethoxy-2-methylaniline.

Experimental Protocol: Catalytic Reduction
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This protocol describes the reduction of 1,2-Dimethoxy-4-methyl-5-nitrobenzene, a plausible
precursor. The causality for this choice rests on the high efficiency and clean conversion
offered by catalytic hydrogenation for nitro group reduction, a standard procedure in organic
synthesis.[8][9]

Objective: To synthesize 4,5-Dimethoxy-2-methylaniline via the reduction of its nitro
precursor.

Materials:

1,2-Dimethoxy-4-methyl-5-nitrobenzene (1.0 eq)

e 10% Palladium on Carbon (Pd/C) (approx. 5-10 mol%)
» Ethanol (or Ethyl Acetate) as solvent

e Hydrogen (Hz) gas

» Celite® for filtration

o Saturated sodium bicarbonate (NaHCOs3) solution

e Dichloromethane (or Ethyl Acetate) for extraction

e Anhydrous magnesium sulfate (MgSQOa)

o Parr hydrogenation apparatus or similar pressure vessel
Procedure:

o Vessel Preparation: Charge a pressure-resistant reaction vessel (e.g., Parr bottle) with 1,2-
Dimethoxy-4-methyl-5-nitrobenzene and the solvent (e.g., ethanol).

o Catalyst Addition: Carefully add 10% Pd/C to the solution under an inert atmosphere (e.g.,
nitrogen or argon). Rationale: Adding the catalyst under inert gas prevents pre-saturation
with atmospheric oxygen and reduces the risk of ignition, as dry Pd/C can be pyrophoric.
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o Hydrogenation: Seal the vessel and connect it to the hydrogenation apparatus. Purge the
system multiple times with hydrogen gas to remove all air. Pressurize the vessel with
hydrogen (typically 2-4 atm).

» Reaction Monitoring: Agitate the mixture vigorously at room temperature. The reaction
progress can be monitored by the cessation of hydrogen uptake or by thin-layer
chromatography (TLC). The reaction is typically exothermic and may require initial cooling.

o Catalyst Removal: Upon completion, carefully vent the excess hydrogen and purge the
vessel with an inert gas. Filter the reaction mixture through a pad of Celite® to remove the
palladium catalyst. Rationale: Celite provides a fine filtration medium that prevents the small
particles of carbon-supported catalyst from passing through, ensuring a clean filtrate. Rinse
the pad with a small amount of the reaction solvent.

o Work-up: Concentrate the filtrate under reduced pressure. Redissolve the residue in an
extraction solvent like dichloromethane. Wash the organic layer with saturated NaHCOs
solution to neutralize any acidic residues, followed by brine.

 Purification: Dry the organic layer over anhydrous MgSOu4, filter, and concentrate in vacuo.
The resulting crude solid can be purified by recrystallization (e.g., from ethanol/water or
hexanes/ethyl acetate) to yield pure 4,5-Dimethoxy-2-methylaniline.

Spectroscopic Characterization Protocol

Confirmation of the product's identity is a self-validating step, achieved through standard
spectroscopic methods.[10]

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: Dissolve 5-10 mg of the purified product in ~0.6 mL of deuterated
chloroform (CDCls) or another suitable deuterated solvent.

e 1H NMR Analysis: Acquire the proton NMR spectrum. The expected signals (see Table 2)
should be present with the correct chemical shift, integration, and splitting pattern. The
disappearance of signals corresponding to the nitro-precursor confirms reaction completion.
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13C NMR Analysis: Acquire the carbon NMR spectrum. The number of unique carbon signals
should match the molecular structure.

. Infrared (IR) Spectroscopy:

Sample Preparation: Prepare a sample as a KBr pellet or acquire the spectrum of the solid
using an Attenuated Total Reflectance (ATR) accessory.

Analysis: The IR spectrum should display characteristic absorption bands (see Table 3),
particularly the N-H stretches of the primary amine, which are absent in the nitro-precursor.
[10]

. Mass Spectrometry (MS):
Technique: Use Electron Impact (El) or Electrospray lonization (ESI) mass spectrometry.

Analysis: The mass spectrum should show a molecular ion (M*) or protonated molecular ion
(IM+H]*) peak corresponding to the calculated molecular weight (167.21).[3] The
fragmentation pattern can provide further structural confirmation.

Predicted *H NMR
Data (in CDClIs)

Chemical Shift (5,

Assignment Multiplicity Integration
ppm)
Aromatic H ~6.6 Singlet 1H
Aromatic H ~6.5 Singlet 1H
-NH:2 ~3.6 (broad) Singlet 2H
-OCHs ~3.8 Singlet 3H
-OCHs ~3.7 Singlet 3H
Ar-CHs ~2.1 Singlet 3H
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Predicted IR Spectroscopy Data

Functional Group

Characteristic Absorption (cm™1)

N-H Stretch (primary amine)

3400 - 3300 (two bands)

C-H Stretch (aromatic) 3100 - 3000
C-H Stretch (aliphatic) 2950 - 2850
C=C Stretch (aromatic) 1600 - 1450
C-O Stretch (aryl ether) 1275 - 1200
C-N Stretch 1340 - 1250

Applications in Research and Drug Development

4,5-Dimethoxy-2-methylaniline is primarily utilized as a chemical intermediate or building

block.[2] Its value lies in its capacity to introduce a specific, functionalized aromatic scaffold into

larger, more complex molecules.

Role as a Synthetic Precursor

Aniline derivatives are foundational in many sectors, including pharmaceuticals, agrochemicals,

and materials science.[2][11] The specific substitution on this molecule offers several

advantages:

» Nucleophilicity: The amino group is a potent nucleophile for forming amides, sulfonamides,

and secondary/tertiary amines.

o Directed Substitution: The existing methoxy and methyl groups direct further electrophilic

aromatic substitution to the remaining open position on the ring.

o Property Tuning: The electron-donating methoxy groups can modulate the electronic

properties of resulting compounds, which is critical in materials science (e.g., for organic

electronics) and for influencing the binding affinity of drug candidates.[12]
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Caption: Role as a versatile building block in synthetic pathways.

Potential in Drug Discovery

While specific drugs derived from this exact molecule are not prominent in public literature, the
substituted aniline motif is central to many therapeutic agents. For instance, related methoxy-
aniline structures are precursors to compounds investigated as potent antimitotic agents that
inhibit tubulin assembly, a key mechanism in cancer chemotherapy.[13] The methoxy groups
can form critical hydrogen bonds in enzyme active sites, and the overall substitution pattern
influences the molecule's ADME (Absorption, Distribution, Metabolism, and Excretion)
properties. Researchers can leverage this scaffold to synthesize libraries of novel compounds
for screening against various biological targets.

Safety, Handling, and Storage

Proper handling of 4,5-Dimethoxy-2-methylaniline is essential due to its potential hazards.

GHS Hazard Information
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The compound is classified with several hazards according to the Globally Harmonized System

(GHS).[3][6]

GHS Information

Pictogram

GHSO07 (Exclamation Mark)

Signal Word

Warning

Hazard Statements

H302: Harmful if swallowed.[3] H315: Causes
skin irritation.[3] H319: Causes serious eye
irritation.[3] H335: May cause respiratory

irritation.[3]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P301+P312:
IF SWALLOWED: Call a POISON
CENTER/doctor if you feel unwell. P302+P352:
IF ON SKIN: Wash with plenty of soap and
water. P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[4]

Recommended Handling and Storage

e Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.qg., nitrile),

safety glasses with side shields or goggles, and a lab coat.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5] Store

under an inert atmosphere and protect from light to prevent degradation.[6]

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Conclusion
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4,5-Dimethoxy-2-methylaniline is a valuable and versatile chemical intermediate for
advanced scientific research. Its well-defined structure provides a reliable platform for
synthesizing a wide array of more complex molecules. By understanding its fundamental
properties, synthetic routes, and safety requirements, researchers in pharmaceuticals,
materials science, and organic chemistry can effectively harness its potential to drive
innovation and discovery.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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